Cas no 1202801-25-9 (N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide)

• Product Name: N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide
• CAS No: 1202801-25-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2891406
• Update Time: 2025-10-29

N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide

• Inchi： 1S/C9H12N2O2/c1-11(13-2)9(12)7-8-3-5-10-6-4-8/h3-6H,7H2,1-2H3
• InChI Key： MXFWUQLTJQWIEZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC(N(OC)C)=O)=C1

Additional information on N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide

Introduction to N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide (CAS No: 1202801-25-9)

N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide, a compound with the chemical identifier CAS No: 1202801-25-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of amides and features a pyridine moiety, which is a common structural element in many bioactive molecules. The presence of both N-methoxy and N-methyl substituents enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in drug discovery and development.

The structural composition of N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide includes an acetamide group linked to a pyridine ring at the 2-position. This specific arrangement not only contributes to its unique chemical properties but also influences its biological activity. The pyridine ring is known for its ability to interact with various biological targets, including enzymes and receptors, which makes this compound particularly interesting for medicinal chemists.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological pathways. The pyridine moiety in N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide suggests potential interactions with neurotransmitter systems, which has prompted several studies exploring its pharmacological effects. Research indicates that such compounds may have applications in the treatment of central nervous system disorders, including depression and anxiety.

One of the most compelling aspects of N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, allowing for easy modification and optimization. This flexibility is crucial for drug discovery programs, as it enables researchers to fine-tune the molecule's properties to improve its efficacy and reduce potential side effects.

Recent studies have also highlighted the importance of computational methods in the design and optimization of bioactive molecules. Molecular modeling techniques have been employed to predict the binding interactions of N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide with potential targets. These simulations have provided valuable insights into how the compound might interact with biological systems, guiding experimental efforts and accelerating the drug discovery process.

The pharmacokinetic properties of N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

In addition to its pharmacological potential, N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide has shown promise in preclinical models. Animal studies have demonstrated that it can modulate specific biological pathways without significant toxicity. These findings are encouraging and support further investigation into its therapeutic applications.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide serves as an excellent example of how such collaboration can lead to innovative drug candidates. By combining synthetic chemistry expertise with biological knowledge, researchers can identify promising molecules like this one and advance them towards clinical trials.

The future of drug discovery will likely rely heavily on innovative approaches that leverage both experimental and computational methods. As technology advances, so too will our ability to design and optimize bioactive molecules like N-methoxy-N-methyl-2-(pyridin-4-yl)acetamide. Continued research in this area holds the promise of bringing new treatments to patients suffering from various diseases.

In conclusion, N-methoxy-N-methyl-2-(pyridin-4-y acetamide (CAS No: 1202801 -25 -9) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structure, combined with favorable pharmacological properties, makes it an attractive candidate for further investigation. As research progresses, this molecule may contribute to the development of new therapies that address unmet medical needs.